Cas no 622363-43-3 ((2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate)

• Product Name: (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate
• CAS No: 622363-43-3
• MF: C₂₂H₁₆O₅
• MW: 360.359446525574
• CID: 5418260
• Update Time: 2025-10-19

(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methylbenzoate
• Benzoic acid, 4-methyl-, 2,3-dihydro-2-[(5-methyl-2-furanyl)methylene]-3-oxo-6-benzofuranyl ester
• (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate

• Inchi： 1S/C22H16O5/c1-13-3-6-15(7-4-13)22(24)26-17-9-10-18-19(11-17)27-20(21(18)23)12-16-8-5-14(2)25-16/h3-12H,1-2H3
• InChI Key： FKLHUHBGPCLVTH-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=C(C)O3)C(=O)C2=CC=1)(=O)C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate

Recent Advances in the Study of (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate (CAS: 622363-43-3)

The compound (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate (CAS: 622363-43-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and benzofuran structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary in vitro studies indicate that (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate exhibits selective binding affinity towards certain enzymes involved in inflammatory pathways. This suggests its potential utility in the development of novel anti-inflammatory agents. Furthermore, molecular docking simulations have provided insights into the structural basis of these interactions, highlighting the importance of the methylfuran and benzofuran moieties in target recognition.

Recent advancements in synthetic chemistry have also enabled the scalable production of this compound, facilitating further pharmacological evaluation. A study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route that improves yield and purity, addressing previous challenges in its preparation. This development is crucial for advancing the compound into preclinical studies, where consistent and high-quality material is essential for reliable data generation.

In addition to its anti-inflammatory potential, emerging research has explored the anticancer properties of (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate. Cell-based assays have revealed its ability to induce apoptosis in certain cancer cell lines, with minimal cytotoxicity to normal cells. These findings position the compound as a promising candidate for further investigation in oncology drug discovery programs.

Pharmacokinetic studies have provided valuable data on the compound's absorption, distribution, metabolism, and excretion (ADME) profile. While the molecule demonstrates good oral bioavailability in animal models, its metabolic stability presents an area for potential optimization. Researchers are currently exploring structural modifications to enhance metabolic resistance while maintaining the desired biological activity.

The safety profile of (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate has been preliminarily assessed through acute toxicity studies. Results indicate a favorable therapeutic window at pharmacologically relevant doses, supporting its progression into more comprehensive toxicological evaluations. These studies will be critical for determining the compound's suitability for clinical development.

Looking forward, the research community anticipates several key developments related to this compound. Ongoing structure-activity relationship (SAR) studies aim to identify more potent analogs, while formulation scientists are working to develop suitable dosage forms for potential clinical applications. The integration of computational modeling with experimental data continues to provide deeper insights into the compound's mechanism of action and potential off-target effects.

In conclusion, (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzoate represents an exciting area of research in chemical biology and drug discovery. Its diverse biological activities, combined with recent synthetic and pharmacological advancements, position it as a compelling candidate for further development. As research progresses, this compound may contribute significantly to the development of novel therapeutic agents for inflammatory diseases and cancer.